Cas no 948717-61-1 (N-ETHYL-2,5-DIFLUOROBENZAMIDE(WXFC0573))

• Product Name: N-ETHYL-2,5-DIFLUOROBENZAMIDE(WXFC0573)
• CAS No: 948717-61-1
• MF: C₉H₉F₂NO
• MW: 185.170669317245
• MDL: MFCD11843991
• CID: 4660962
• Update Time: 2025-07-16

N-ETHYL-2,5-DIFLUOROBENZAMIDE(WXFC0573) Chemical and Physical Properties

Names and Identifiers

• N-ETHYL-2,5-DIFLUOROBENZAMIDE(WXFC0573)
• Benzamide, N-ethyl-2,5-difluoro-

• MDL： MFCD11843991
• Inchi： 1S/C9H9F2NO/c1-2-12-9(13)7-5-6(10)3-4-8(7)11/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： VMNRGEZTDCWQLU-UHFFFAOYSA-N
• SMILES： C(NCC)(=O)C1=CC(F)=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-ETHYL-2,5-DIFLUOROBENZAMIDE(WXFC0573)

Professional Introduction to N-ETHYL-2,5-DIFLUOROBENZAMIDE (CAS No. 948717-61-1)

N-ETHYL-2,5-DIFLUOROBENZAMIDE (WXFC0573) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 948717-61-1, belongs to the class of benzamide derivatives and exhibits unique structural and functional properties that make it a promising candidate for various applications in medicinal chemistry.

The molecular structure of N-ETHYL-2,5-DIFLUOROBENZAMIDE (WXFC0573) features a benzene ring substituted with two fluorine atoms at the 2 and 5 positions, coupled with an amide group linked to an ethyl moiety. This specific arrangement imparts distinct electronic and steric characteristics to the molecule, influencing its interactions with biological targets. The presence of fluorine atoms, in particular, is well-documented for enhancing metabolic stability and binding affinity in drug candidates.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their potential therapeutic benefits. Studies have demonstrated that the introduction of fluorine atoms can modulate the pharmacokinetic properties of molecules, leading to improved bioavailability and prolonged half-life. Furthermore, fluorinated benzamides have shown promise in inhibiting various enzymatic pathways relevant to diseases such as cancer and inflammation.

One of the most compelling aspects of N-ETHYL-2,5-DIFLUOROBENZAMIDE (CAS No. 948717-61-1) is its potential role as an intermediate in the synthesis of novel pharmaceutical agents. Researchers have leveraged its structural framework to develop compounds with enhanced efficacy and reduced side effects. For instance, modifications at the amide bond have been explored to optimize solubility and metabolic profiles, making this compound a valuable building block in drug design.

Recent advancements in computational chemistry have further highlighted the significance of N-ETHYL-2,5-DIFLUOROBENZAMIDE (WXFC0573). Molecular docking studies have revealed its high binding affinity for certain protein targets, suggesting its utility in developing targeted therapies. These studies often involve sophisticated algorithms that predict how a molecule will interact with biological systems, providing critical insights into its potential therapeutic applications.

The synthesis of N-ETHYL-2,5-DIFLUOROBENZAMIDE (CAS No. 948717-61-1) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms at the 2 and 5 positions of the benzene ring is a critical step that demands expertise in fluorination techniques. Researchers have employed various methods, including electrophilic aromatic substitution and metal-catalyzed cross-coupling reactions, to achieve high yields and purity.

Quality control and analytical techniques play a pivotal role in ensuring the integrity of N-ETHYL-2,5-DIFLUOROBENZAMIDE (WXFC0573). High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly used to confirm the compound's identity and assess its purity. These analytical methods provide essential data for regulatory submissions and ensure that the compound meets stringent pharmaceutical standards.

The pharmaceutical industry has shown particular interest in benzamide derivatives due to their diverse biological activities. N-ETHYL-2,5-DIFLUOROBENZAMIDE (CAS No. 948717-61-1) has been investigated for its potential role in modulating inflammatory pathways and inhibiting protease enzymes associated with neurodegenerative diseases. Preliminary studies suggest that it may interfere with key signaling cascades involved in these conditions, offering a novel therapeutic approach.

As research continues to evolve, the applications of N-ETHYL-2,5-DIFLUOROBENZAMIDE (WXFC0573) are expected to expand. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field, leading to the development of next-generation drugs based on this versatile compound. The ongoing exploration of its pharmacological properties underscores its importance as a research tool and potential therapeutic agent.

In conclusion, N-ETHYL-2,5-DIFLUOROBENZAMIDE (CAS No. 948717-61-1) represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable asset for researchers developing new treatments for various diseases. As our understanding of fluorinated compounds grows, so too will the therapeutic possibilities offered by this remarkable molecule.